Hddd-25-OH-D3 Hddd-25-OH-D3
Brand Name: Vulcanchem
CAS No.: 135821-90-8
VCID: VC21244656
InChI: InChI=1S/C28H46O3/c1-21-19-30-26(4,5)31-20-23(21)13-12-22-11-10-17-28(7)24(22)14-18-27(28,6)16-9-8-15-25(2,3)29/h12-13,24,29H,1,8-11,14-20H2,2-7H3/b22-12+,23-13-/t24-,27-,28-/m1/s1
SMILES: CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C
Molecular Formula: C28H46O3
Molecular Weight: 430.7 g/mol

Hddd-25-OH-D3

CAS No.: 135821-90-8

Cat. No.: VC21244656

Molecular Formula: C28H46O3

Molecular Weight: 430.7 g/mol

* For research use only. Not for human or veterinary use.

Hddd-25-OH-D3 - 135821-90-8

Specification

CAS No. 135821-90-8
Molecular Formula C28H46O3
Molecular Weight 430.7 g/mol
IUPAC Name 6-[(1R,3aR,4E,7aR)-4-[(2E)-2-(2,2-dimethyl-6-methylidene-1,3-dioxepan-5-ylidene)ethylidene]-1,7a-dimethyl-2,3,3a,5,6,7-hexahydroinden-1-yl]-2-methylhexan-2-ol
Standard InChI InChI=1S/C28H46O3/c1-21-19-30-26(4,5)31-20-23(21)13-12-22-11-10-17-28(7)24(22)14-18-27(28,6)16-9-8-15-25(2,3)29/h12-13,24,29H,1,8-11,14-20H2,2-7H3/b22-12+,23-13-/t24-,27-,28-/m1/s1
Standard InChI Key OGBOEJJEWXJYPB-OWFFPJJDSA-N
Isomeric SMILES C[C@]1(CC[C@H]\2[C@]1(CCC/C2=C\C=C/3\COC(OCC3=C)(C)C)C)CCCCC(C)(C)O
SMILES CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C
Canonical SMILES CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C

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